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Compound of Interest

Compound Name: Benzyl 5-hydroxypentanoate

Cat. No.: B121578

Application Notes and Protocols for Benzyl 5-
hydroxypentanoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe handling, storage, and disposal
of Benzyl 5-hydroxypentanoate (CAS No. 134848-96-7). Adherence to these guidelines is
crucial to ensure personnel safety and maintain the integrity of the chemical.

Overview and Hazard Summary

Benzyl 5-hydroxypentanoate is a chemical intermediate used in synthetic organic chemistry.
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
this compound presents the following hazards:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

A comprehensive summary of its known properties is provided in the table below.
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Physicochemical and Safety Data

Property Value

Molecular Formula C12H1603

Molecular Weight 208.25 g/mol

Appearance C.olo.rless tc? cler?tr Pal.e Yellow Oil or
Liquid/Semi-Solid/Solid/Lump

Boiling Point 314.8 £ 25.0 °C (Predicted)

Density 1.100 + 0.06 g/cm? (Predicted)

Solubility Acetone (Slightly), Chloroform (Slightly)

Signal Word Warning

Hazard Statements H302, H315, H319, H335

P261, P280, P301+P312, P302+P352,

Precautionary Statements
P305+P351+P338

Experimental Protocols
Handling Protocol

Objective: To outline the safe procedure for handling Benzyl 5-hydroxypentanoate to
minimize exposure risk.

Materials:

» Benzyl 5-hydroxypentanoate

e Chemical fume hood

o Safety goggles (chemical splash-proof)
e Face shield (recommended)

 Nitrile or neoprene gloves
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e Lab coat

e Appropriate glassware
o Spatula/pipette
Procedure:

o Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible. Confirm that the chemical fume hood is functioning correctly.

e Personal Protective Equipment (PPE): Don appropriate PPE, including safety goggles, a lab
coat, and chemical-resistant gloves. A face shield is recommended when handling larger
guantities.

» Weighing and Transfer: Conduct all weighing and transfer operations within a certified
chemical fume hood to avoid inhalation of any vapors or aerosols.

» Avoid Contact: Avoid direct contact with skin and eyes. Do not breathe dust, fumes, gas,
mist, vapors, or spray.[2]

o Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling
the compound.

Storage Protocol

Objective: To define the appropriate conditions for the long-term and short-term storage of
Benzyl 5-hydroxypentanoate to ensure its stability and prevent hazardous situations.

Materials:

Primary container with Benzyl 5-hydroxypentanoate

Secondary containment

Refrigerator or freezer (as required)

Inert gas source (e.g., argon, nitrogen)
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Procedure:
» Container: Keep the compound in its original, tightly sealed container.

o Atmosphere: For long-term storage and to prevent degradation due to moisture (hygroscopic
nature), store under an inert atmosphere.

o Temperature: Storage temperature recommendations vary by supplier, ranging from 2-8°C to
-20°C or -80°C.[3] For optimal stability, especially given its temperature-sensitive nature,
storage at -20°C or below in a freezer is recommended.

o Location: Store in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents.

o Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and
relevant hazard warnings.

Disposal Protocol

Objective: To provide a safe and environmentally responsible method for the disposal of
Benzyl 5-hydroxypentanoate and its contaminated containers.

Materials:

Waste Benzyl 5-hydroxypentanoate

Contaminated materials (e.g., pipette tips, gloves)

Designated non-halogenated organic waste container

Hazardous waste labels

Procedure:

o Waste Segregation: Collect waste Benzyl 5-hydroxypentanoate and any contaminated
disposable materials in a designated, properly labeled hazardous waste container for non-
halogenated organic waste.
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o Container Management: Keep the waste container tightly closed except when adding waste.
Do not overfill the container.

» Regulatory Compliance: Dispose of the chemical waste in accordance with all local, state,
and federal regulations. Contact your institution's Environmental Health and Safety (EHS)
department for specific guidance.

o Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should
be collected and disposed of as hazardous waste.

Emergency Procedures

First Aid Measures

 |If Swallowed (H302): Call a POISON CENTER or doctor/physician if you feel unwell. Rinse
mouth. Do NOT induce vomiting.[2]

e On Skin (H315): Take off immediately all contaminated clothing. Wash with plenty of water. If
skin irritation occurs, get medical advice/attention.[2]

e In Eyes (H319): Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[2]

 If Inhaled (H335): Remove person to fresh air and keep comfortable for breathing. Call a
POISON CENTER or doctor/physician if you feel unwell.

Visualized Workflows

Caption: Safe Handling Workflow.

Caption: Emergency Response Protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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